![molecular formula C10H12O2 B6208229 rac-[(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanol, cis CAS No. 2763583-93-1](/img/no-structure.png)
rac-[(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanol, cis
Overview
Description
Rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanol, cis (also known as rac-cis-MDBF) is a chiral compound that has been used in a wide range of scientific research applications, including in the synthesis of pharmaceuticals and agrochemicals. Rac-cis-MDBF is a product of the enzymatic resolution of racemic mixtures of chiral compounds and can be used in the synthesis of enantiomerically pure compounds. This compound has been studied extensively for its biochemical and physiological effects, as well as for its potential applications in laboratory experiments.
Scientific Research Applications
Rac-cis-MDBF has been used in a wide range of scientific research applications, including in the synthesis of pharmaceuticals and agrochemicals. This compound has also been used in the synthesis of optically active compounds, such as amino acids, peptides, and nucleosides. Additionally, rac-cis-MDBF has been used in the synthesis of polymers, which have potential applications in drug delivery and tissue engineering. Finally, rac-cis-MDBF has been used in the synthesis of chiral catalysts, which are used in asymmetric synthesis.
Mechanism of Action
Rac-cis-MDBF acts as a chiral catalyst in asymmetric synthesis reactions. This compound can be used to catalyze the enantioselective addition of an electrophile to a chiral substrate, resulting in the production of two enantiomers of the product. Rac-cis-MDBF can also be used to catalyze the enantioselective hydrolysis of a racemic mixture of chiral substrates, resulting in the production of two enantiomerically pure compounds.
Biochemical and Physiological Effects
Rac-cis-MDBF has been studied for its biochemical and physiological effects, although its effects on humans have not been extensively studied. This compound has been found to have antioxidant and anti-inflammatory properties, as well as an inhibitory effect on the growth of certain types of cancer cells. Additionally, rac-cis-MDBF has been found to have an inhibitory effect on the activity of certain enzymes, such as tyrosinase and cyclooxygenase.
Advantages and Limitations for Lab Experiments
Rac-cis-MDBF has several advantages for use in laboratory experiments. This compound can be used to produce enantiomerically pure compounds, which can be used in a wide range of scientific research applications. Additionally, rac-cis-MDBF can be used to catalyze the enantioselective hydrolysis of racemic mixtures of chiral substrates, resulting in the production of two enantiomerically pure compounds. However, rac-cis-MDBF also has some limitations for use in laboratory experiments. This compound is not very stable, and can be easily degraded by heat or light. Additionally, rac-cis-MDBF can be difficult to obtain in large quantities, as it is often produced in small batches.
Future Directions
There are a number of potential future directions for the use of rac-cis-MDBF. This compound could be used to synthesize optically active compounds, such as amino acids, peptides, and nucleosides. Additionally, rac-cis-MDBF could be used to synthesize polymers, which could have potential applications in drug delivery and tissue engineering. Finally, rac-cis-MDBF could be used to synthesize chiral catalysts, which could be used in asymmetric synthesis.
Synthesis Methods
Rac-cis-MDBF can be synthesized through a variety of methods, including enzymatic resolution, organic synthesis, and chemical synthesis. In enzymatic resolution, rac-cis-MDBF is produced by the reaction of an enzyme, such as lipase, with a racemic mixture of chiral compounds. This reaction results in the production of two enantiomerically pure compounds, one of which is rac-cis-MDBF. Organic synthesis is another method for producing rac-cis-MDBF, which involves the reaction of an organic substrate with a chiral catalyst. Finally, chemical synthesis is a method for producing rac-cis-MDBF through the reaction of a chiral compound with a chiral reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanol, cis involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-3-bromobenzaldehyde", "methyl vinyl ketone", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-3-bromobenzaldehyde with methyl vinyl ketone in the presence of sodium borohydride as a reducing agent and acetic acid as a solvent to form racemic 2-methyl-3-(3-oxobutyl)benzofuran.", "Step 2: Reduction of racemic 2-methyl-3-(3-oxobutyl)benzofuran with sodium borohydride in methanol to form racemic 2-methyl-3-(3-hydroxybutyl)benzofuran.", "Step 3: Separation of racemic 2-methyl-3-(3-hydroxybutyl)benzofuran into its enantiomers using chiral chromatography.", "Step 4: Conversion of the (2R)-enantiomer of 2-methyl-3-(3-hydroxybutyl)benzofuran to rac-[(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanol, cis by treatment with hydrochloric acid and sodium hydroxide in water to form the corresponding hydrochloride salt, followed by neutralization with sodium hydroxide and crystallization." ] } | |
CAS RN |
2763583-93-1 |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
